Cas no 917951-10-1 (Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-)
917951-10-1 structure
Product Name:Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
CAS No:917951-10-1
MF:C16H20N4O2
MW:300.355603218079
CID:781451
PubChem ID:58794806
Update Time:2025-04-19
Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
- 2,4-bis(4-aminoanilino)butanoic acid
- DTXSID50730148
- 917951-10-1
- SCHEMBL14089666
-
- Inchi: 1S/C16H20N4O2/c17-11-1-5-13(6-2-11)19-10-9-15(16(21)22)20-14-7-3-12(18)4-8-14/h1-8,15,19-20H,9-10,17-18H2,(H,21,22)
- InChI Key: BZXMWZSVZBFEHE-UHFFFAOYSA-N
- SMILES: OC(C(CCNC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 300.15862589g/mol
- Monoisotopic Mass: 300.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 113Ų
Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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